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Compound of Interest

4-Chloro-2-fluorobenzenesulfonyl!
Compound Name:
chloride

Cat. No.: B116184

An In-Depth Technical Guide to 4-Chloro-2-fluorobenzenesulfonyl Chloride for Researchers
and Drug Development Professionals

Introduction

4-Chloro-2-fluorobenzenesulfonyl chloride is a critical chemical intermediate, valued for its
role as a versatile building block in medicinal chemistry and organic synthesis. Its distinct
substitution pattern on the phenyl ring, featuring both chloro and fluoro groups, presents a
unique scaffold for chemists. These electron-withdrawing halogen substituents significantly
influence the physicochemical properties of derivative compounds, such as the acidity of a
resulting sulfonamide proton, membrane permeability, and metabolic stability. Such modulation
is key for structure-activity relationship (SAR) studies, making this compound a valuable tool in
the development of novel bioactive molecules and therapeutic agents.[1]

Physicochemical Properties

A clear understanding of the physical and chemical characteristics of 4-Chloro-2-
fluorobenzenesulfonyl chloride is fundamental for its effective use in research and synthesis.
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Property Value Source(s)
CAS Number 141337-26-0 [21[3114]
Molecular Formula CeHsCl2FO2S [3]4]
Molecular Weight 229.06 g/mol [21[31[4]

White to light brown crystalline
Appearance _ [51[6]
solid or powder

Melting Point 34-38 °C [2]61[71(8]
Boiling Point 257.4 +20.0 °C at 760 Torr [6][7]
Purity Typically >97% [21[41[8]
Sensitivity Moisture Sensitive [61[7]

Commercial Availability

4-Chloro-2-fluorobenzenesulfonyl chloride is available from several chemical suppliers,
though stock and availability can vary. Researchers are advised to contact suppliers directly for
current pricing, packaging, and lead times. It is important to note that some listings may
indicate a product has been discontinued from a particular catalog, such as Sigma-Aldrich, but
it remains available from other specialized manufacturers.[2]
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Supplier Typical Purity Notes

Product is listed as
discontinued, but technical and

Sigma-Aldrich 97% ) )
safety data are still available.

[2](8]

_ Listed as a biochemical for
Santa Cruz Biotechnology N/A )
proteomics research.[3]

- . Available in bulk quantities (1-
Zhejiang Jiuzhou Chem Co.,

Lid 99% 100 Metric Ton/Day capacity).
[5]
Available in smaller quantities
Aladdin Scientific min 97% (e.g., 1 gram). For professional
lab use only.[4]
Alfa Aesar (part of Thermo 99% Available for R&D and
0
Fisher) laboratory users.[9]
) Offered as a useful research
BOC Sciences N/A

chemical.[10]

Core Applications in Drug Discovery and Organic
Synthesis

The primary utility of 4-Chloro-2-fluorobenzenesulfonyl chloride lies in its function as a
precursor for synthesizing sulfonamides. The sulfonyl chloride moiety is highly electrophilic and
readily reacts with primary or secondary amines in a nucleophilic substitution reaction to form a
stable sulfonamide bond.[1] This reaction is a cornerstone of medicinal chemistry, used to
create libraries of compounds for screening and SAR studies.

A notable application is in the synthesis of kinase inhibitors, where the unique electronic
properties of the substituted phenyl ring can be exploited to fine-tune binding affinities and
pharmacokinetic profiles.[1] For example, it has been used to synthesize compounds like [1-(4-
chloro-2-fluorophenylsulfonyl) piperidin-4-yl] diphenylmethanol.[2][7][8]
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Synthesis of N-Substituted Sulfonamides: A
Prototypical Workflow

The formation of a sulfonamide from 4-Chloro-2-fluorobenzenesulfonyl chloride is a robust
and well-established synthetic transformation. The process involves the reaction of the sulfonyl
chloride with a desired amine, typically in the presence of a non-nucleophilic base to neutralize
the hydrogen chloride (HCI) byproduct.[1]
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Reactants:
- 4-Chloro-2-fluorobenzenesulfonyl chloride
- Primary/Secondary Amine (R-NH2)
- Base (e.g., Triethylamine)

. Combine

Dissolve in
Aprotic Solvent
(e.g., Dichloromethane)

. React

Stir at 0°C to Room Temp
(Nucleophilic Substitution)

. Quench & Extract

Aqueous Workup
(e.g., Wash with dilute HCI, NaHCOs3, brine)

. Isolate

5. Characterize

Final Product:

N-substituted-4-chloro-2-fluorobenzenesulfonamide

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-substituted sulfonamides.
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Experimental Protocol: General Synthesis of a
Sulfonamide Derivative

Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve the primary or secondary amine (1.0 equivalent) and a non-nucleophilic base such
as triethylamine or pyridine (1.2 equivalents) in a suitable anhydrous aprotic solvent (e.g.,
dichloromethane, THF, or acetonitrile).

Reaction Initiation: Cool the solution to 0 °C using an ice bath. To this stirred solution, add a
solution of 4-Chloro-2-fluorobenzenesulfonyl chloride (1.05 equivalents) in the same

solvent dropwise over 10-15 minutes.

Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and
stir for 2-16 hours. Monitor the reaction progress using an appropriate technique, such as
Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Workup: Upon completion, dilute the reaction mixture with the solvent. Wash the organic
layer sequentially with a weak acid (e.g., 1M HCI), saturated sodium bicarbonate (NaHCOs)
solution, and brine.

Isolation: Dry the organic layer over an anhydrous drying agent (e.g., Na2SOa4 or MgSOa),
filter, and concentrate the solvent under reduced pressure to yield the crude product.

Purification: Purify the crude residue using flash column chromatography or recrystallization
to obtain the final N-substituted-4-chloro-2-fluorobenzenesulfonamide.

Safety, Handling, and Storage

4-Chloro-2-fluorobenzenesulfonyl chloride is a corrosive and moisture-sensitive compound

that requires careful handling in a controlled laboratory environment.

GHS Hazard Information[2][6][8]
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Pictogram GHSO05 (Corrosion)

Signal Word Danger

H314: Causes severe skin burns and eye
Hazard Statements
damage.

P260, P280, P303+P361+P353, P304+P340,

Precautionary Statements
P305+P351+P338, P363, P405, P501

Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling this chemical:
o Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[2][11]

o Skin Protection: Use chemical-resistant gloves (e.g., nitrile) and wear impervious, flame-
resistant protective clothing.[11]

o Respiratory Protection: If working outside a fume hood or if exposure limits are exceeded,
use a full-face respirator with appropriate cartridges (e.g., Type P3, EN 143).[2]

First Aid Measures

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek
immediate medical attention.[12][13]

o Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with plenty of
water or shower for at least 15 minutes. Seek immediate medical attention.[12][13][14]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical
attention.[12][13]

e Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[12][13]
[14]

Storage and Handling
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o Store in a tightly closed container in a cool, dry, and well-ventilated area.[12]

» Due to its moisture sensitivity, it should be stored under an inert gas like argon or nitrogen.[4]

[6]7]

o Store locked up and away from incompatible materials.[11][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. pdf.benchchem.com [pdf.benchchem.com]

o 2. 4-F-2-BARIERIE R 97% | Sigma-Aldrich [sigmaaldrich.com]
e 3. scbt.com [scbt.com]

e 4. calpaclab.com [calpaclab.com]

e 5 4-CHLORO-2-FLUOROBENZENESULFONYL CHLORIDE, CasNo0.141337-26-0
ZHEJIANG JIUZHOU CHEM CO.,LTD China (Mainland) [jiuzhoua.lookchem.com]

e 6.4-CHLORO-2-FLUOROBENZENESULFONYL CHLORIDE | 141337-26-0
[amp.chemicalbook.com]

7. 4-CHLORO-2-FLUOROBENZENESULFONYL CHLORIDE Ten Chongqging Chemdad Co.
, Ltd [chemdad.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL07299~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2014:32:25~~4-Fluorobenzenesulfonyl%20chloride~~
https://www.calpaclab.com/4-chloro-2-fluorobenzenesulfonyl-chloride-min-97-1-gram/ala-c167209-1g
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3293603.htm
https://chemdad.com/index.php?c=article&id=80323
https://www.echemi.com/sds/4-fluorobenzenesulfonylchloride-pid_Seven22692.html
https://www.fishersci.com/store/msds?partNumber=AAA11222&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b116184?utm_src=pdf-body
https://www.benchchem.com/product/b116184?utm_src=pdf-body
https://www.benchchem.com/product/b116184?utm_src=pdf-body
https://www.benchchem.com/product/b116184?utm_src=pdf-body
https://www.benchchem.com/product/b116184?utm_src=pdf-custom-synthesis
https://pdf.benchchem.com/172/Application_Notes_4_5_Dichloro_2_fluorobenzenesulfonyl_Chloride_as_a_Versatile_Building_Block_for_Structure_Activity_Relationship_SAR_Studies_in_Kinase_Inhibition.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/555983
https://www.scbt.com/p/4-chloro-2-fluorobenzenesulfonyl-chloride-141337-26-0
https://www.calpaclab.com/4-chloro-2-fluorobenzenesulfonyl-chloride-min-97-1-gram/ala-c167209-1g
https://jiuzhoua.lookchem.com/products/CasNo-141337-26-0-4-CHLORO-2-FLUOROBENZENESULFONYL-CHLORIDE-29512541.html
https://jiuzhoua.lookchem.com/products/CasNo-141337-26-0-4-CHLORO-2-FLUOROBENZENESULFONYL-CHLORIDE-29512541.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3293603.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3293603.htm
https://chemdad.com/index.php?c=article&id=80323
https://chemdad.com/index.php?c=article&id=80323
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

8. 4-F-2-B A E S 97% | Sigma-Aldrich [sigmaaldrich.com]

9. regentchemicals.com.sg [regentchemicals.com.sg]
e 10. bocsci.com [bocsci.com]

e 11. echemi.com [echemi.com]

e 12. assets.thermofisher.com [assets.thermofisher.com]
e 13. fishersci.com [fishersci.com]

e 14. sigmaaldrich.com [sigmaaldrich.com]

 To cite this document: BenchChem. [commercial availability of 4-Chloro-2-
fluorobenzenesulfonyl chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116184#commercial-availability-of-4-chloro-2-
fluorobenzenesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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